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Compound of Interest

Compound Name: AMG 837 hemicalcium

Cat. No.: B15570486 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper handling and disposal of AMG 837 hemicalcium, a potent GPR40/FFA1 partial agonist

used in laboratory research. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This document is intended for

researchers, scientists, and drug development professionals.

Summary of Key Safety and Handling Data
For quick reference, the following table summarizes critical safety and handling information for

AMG 837 hemicalcium.
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Parameter Information Source

CAS Number 1291087-14-3 TargetMol SDS[1]

Molecular Formula C26H20F3O3.½Ca R&D Systems

Molecular Weight 457.47 g/mol R&D Systems

Appearance Solid N/A

Solubility Soluble to 100 mM in DMSO R&D Systems

Storage

Store at +4°C in a dry, cool,

and well-ventilated place.

Keep container tightly closed.

TargetMol SDS[1], R&D

Systems

Hazard Identification

No specific hazards have been

classified for this compound.

However, as with any research

chemical, it should be handled

with care.

TargetMol SDS[1]

Personal Protective Equipment (PPE)
When handling AMG 837 hemicalcium, appropriate personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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Equipment Specification Source

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

TargetMol SDS[1]

Hand Protection

Chemical-impermeable gloves

that have been inspected prior

to use. Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.

TargetMol SDS[1]

Body Protection
Fire/flame resistant and

impervious clothing.
TargetMol SDS[1]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

TargetMol SDS[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of AMG 837
hemicalcium. This process is designed to be straightforward and to mitigate environmental

contamination.
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Preparation

Containment

Documentation

Disposal

1. Wear Appropriate PPE

2. Place Waste in a Labeled,
Compatible Container

3. Document Waste Contents

4. Arrange for Licensed
Chemical Waste Disposal

Click to download full resolution via product page

Figure 1. AMG 837 Hemicalcium Disposal Workflow.

Wear Appropriate PPE: Before handling any waste material, ensure you are wearing the

personal protective equipment detailed in the table above.[1]

Place Waste in a Labeled, Compatible Container:

Collect waste AMG 837 hemicalcium, including any contaminated materials (e.g., pipette

tips, tubes, gloves), in a designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical and securely sealed to prevent leaks

or spills.

Document Waste Contents:
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Clearly label the waste container with "Hazardous Waste," the full chemical name ("AMG
837 hemicalcium"), and any known hazard information.

Maintain a log of the waste contents, including the approximate amount of the compound

being discarded.

Arrange for Licensed Chemical Waste Disposal:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Do not dispose of AMG 837 hemicalcium down the drain or in regular trash.[1]

Accidental Release Measures
In the event of a spill or accidental release of AMG 837 hemicalcium, follow these steps to

ensure safety and proper cleanup.

Initial Response Containment & Cleanup Disposal

Evacuate Personnel Ensure Adequate Ventilation Prevent Further Spillage Collect Spilled Material Dispose of as Hazardous Waste

Click to download full resolution via product page

Figure 2. Spill Response Workflow.

Evacuate Personnel: Evacuate non-essential personnel from the immediate spill area.[1]

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid inhalation of any dust or

vapors.[1]

Prevent Further Spillage: If it is safe to do so, prevent the spill from spreading.[1]
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Collect Spilled Material:

Avoid creating dust.[1]

Carefully sweep or scoop up the spilled solid material.

Place the collected material and any contaminated cleaning supplies into a labeled

hazardous waste container.

Dispose of as Hazardous Waste: Follow the disposal protocol outlined above.

First Aid Measures
In case of exposure to AMG 837 hemicalcium, take the following immediate actions.

Exposure Route First Aid Procedure Source

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

TargetMol SDS[1]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

TargetMol SDS[1]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

TargetMol SDS[1]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor.

N/A
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This document is intended as a guide and does not replace a thorough reading of the official

Safety Data Sheet (SDS) and consultation with your institution's Environmental Health and

Safety (EHS) department. Always prioritize safety and follow all applicable local, state, and

federal regulations for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15570486?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/sds/135B4F49-71CB-4CE3-A04A-BC42901D12A0/T62848
https://www.benchchem.com/product/b15570486#amg-837-hemicalcium-proper-disposal-procedures
https://www.benchchem.com/product/b15570486#amg-837-hemicalcium-proper-disposal-procedures
https://www.benchchem.com/product/b15570486#amg-837-hemicalcium-proper-disposal-procedures
https://www.benchchem.com/product/b15570486#amg-837-hemicalcium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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